Cas no 37008-82-5 (dipentylcyanamide)

• Product Name: dipentylcyanamide
• CAS No: 37008-82-5
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 1480398
• PubChem ID: 3084648
• Update Time: 2025-06-20

dipentylcyanamide Chemical and Physical Properties

Names and Identifiers

• dipentylcyanamide
• cyanamide, N,N-dipentyl-
• SCHEMBL3299577
• ALBB-025908
• OFRCZCKKTQOAIL-UHFFFAOYSA-N
• Diamylcyanamid
• Cyanamide, dipentyl-
• 37008-82-5
• CYANODIPENTYLAMINE
• DTXSID1068017
• AKOS015998411

• Inchi： 1S/C11H22N2/c1-3-5-7-9-13(11-12)10-8-6-4-2/h3-10H2,1-2H3
• InChI Key： OFRCZCKKTQOAIL-UHFFFAOYSA-N
• SMILES： N(C#N)(CCCCC)CCCCC

Computed Properties

• Exact Mass: 182.17846
• Monoisotopic Mass: 182.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 4.1

Experimental Properties

• Density: 0.865
• Boiling Point: 298.8°C at 760 mmHg
• Flash Point: 114.2°C
• Refractive Index: 1.45
• PSA: 27.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides

Additional information on dipentylcyanamide

Professional Introduction to Dipentylcyanamide (CAS No. 37008-82-5)

Dipentylcyanamide, a compound with the chemical formula C₁₀H₁₂N₂O and CAS number 37008-82-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound, characterized by its unique structural framework, has been explored for its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of dipentylcyanamide consists of a cyanamide group attached to two pentyl chains, which contribute to its distinct physicochemical properties. The presence of the cyanamide moiety suggests a possible role in modulating enzyme activities and interacting with biological targets. Recent studies have highlighted the compound's relevance in the development of novel pharmacological agents, particularly in addressing inflammatory and neurodegenerative disorders.

In the realm of academic research, dipentylcyanamide has been investigated for its ability to interact with specific proteins and enzymes involved in cellular signaling. For instance, preliminary studies have demonstrated its potential to inhibit certain kinases that are aberrantly activated in cancer cells. This inhibitory effect is attributed to the compound's ability to disrupt the hydrogen bonding networks within the active sites of these enzymes, thereby impairing their function.

The pharmacokinetic profile of dipentylcyanamide is another area of interest. Research indicates that the compound exhibits moderate solubility in water and lipids, which is favorable for its absorption and distribution within biological systems. Additionally, its metabolic stability suggests a prolonged half-life, potentially allowing for less frequent dosing in therapeutic applications. These characteristics make it an attractive candidate for further development into a drug candidate.

One of the most compelling aspects of dipentylcyanamide is its potential in treating neurodegenerative diseases. Studies have shown that compounds with similar structural motifs can cross the blood-brain barrier and exert neuroprotective effects. The exact mechanisms by which dipentylcyanamide exerts these effects are still under investigation, but early findings suggest involvement in antioxidant pathways and modulation of neuroinflammatory responses.

The synthesis of dipentylcyanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyanamide group is typically achieved through cyanation reactions, while the pentyl chains are incorporated via alkylation processes. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to enhance yield and purity.

In conclusion, dipentylcyanamide (CAS No. 37008-82-5) represents a promising compound with diverse applications in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable tool for investigating new therapeutic strategies. As research continues to uncover more about its mechanisms of action, it is likely that this compound will play an increasingly important role in addressing some of today's most challenging medical conditions.